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Compound of Interest

2-Acetylamino-3-bromo-5-
Compound Name:
methylpyridine

Cat. No.: B114759

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the chemical compound 2-Acetylamino-3-
bromo-5-methylpyridine. It should be noted that while basic identifying information for this
specific molecule is available, detailed experimental data in the public domain is scarce. To
provide a comprehensive context, this guide also includes data on the closely related isomer,
2-Acetylamino-5-bromo-3-methylpyridine, with clear distinctions made between the two
compounds.

Chemical Structure and Identification

The chemical structure of 2-Acetylamino-3-bromo-5-methylpyridine is characterized by a
pyridine ring substituted with an acetylamino group at the 2-position, a bromine atom at the 3-
position, and a methyl group at the 5-position.

Caption: Chemical structure of 2-Acetylamino-3-bromo-5-methylpyridine.

Physicochemical Properties

Quantitative data for 2-Acetylamino-3-bromo-5-methylpyridine is limited. The following table
summarizes the available information for the target compound and its isomer, 2-Acetylamino-5-
bromo-3-methylpyridine, for comparative purposes.
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2-Acetylamino-3-bromo-5-  2-Acetylamino-5-bromo-3-

Property s -
methylpyridine methylpyridine

CAS Number 142404-83-9 142404-81-7

Molecular Formula CsHoBrN20[1] CsHoBrN20[2]

Molecular Weight 229.07 g/mol [1] 229.07 g/mol [2]

SMILES CC(=0O)Ncilcnc(Br)c(c1)C[1] CC(=O)Nclncc(Br)cclCl3]

Melting Point Data not available 111-115 °CJ3]

Appearance Data not available Solid[3]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-Acetylamino-3-bromo-5-
methylpyridine is not readily available in published literature. However, a general and
plausible synthetic route is the acetylation of its corresponding amine precursor, 2-amino-3-
bromo-5-methylpyridine.

Proposed Synthesis Workflow

The synthesis would likely proceed via the N-acetylation of 2-amino-3-bromo-5-methylpyridine
using an acetylating agent such as acetic anhydride or acetyl chloride in the presence of a
base.

Reactant

[Z-Amino-3—bromo—5—methylpyridine]

%G—Acewlamin0—3—bromo»s-methylpyridine]

N-Acetylation Reaction

Acetic Anhydride or
Acetyl Chloride
(Base, Solvent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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